Cas no 140645-22-3 ((S)-Tert-Butyl 3-(azidomethyl)piperidine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 3-(azidomethyl)piperidine-1-carboxylate
• CAS No: 140645-22-3
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 903160
• PubChem ID: 10083012
• Update Time: 2025-04-19

(S)-Tert-Butyl 3-(azidomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Tert-Butyl 3-(azidomethyl)piperidine-1-carboxylate
• tert-butyl (3S)-3-(azidomethyl)piperidine-1-carboxylate
• (3S)-3-azidomethyl-1-(tert-butoxycarbonyl)-piperidine
• (S)-3-(az-domethyl)piperidine-1-carboxylic acid tert-butyl ester
• t-butyl (S)-3-azidomethyl-1-piperidinecarboxylate
• (S)-1-Boc-3-(azidomethyl)piperidine
• DTXSID70435360
• SCHEMBL17075668
• BAEVCCYGRQSYIU-SECBINFHSA-N
• (3S)-3-azidomethyl-1-(tert-butoxy-carbonyl)piperidine
• 140645-22-3
• (3S)-3-azidomethyl-1-(tert-butoxycarbonyl)piperidine

• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)15-6-4-5-9(8-15)7-13-14-12/h9H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： BAEVCCYGRQSYIU-SECBINFHSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](CN=[N+]=[N-])C1)=O

Computed Properties

• Exact Mass: 240.15900
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 79.29000
• LogP: 2.33446